Cas no 88459-37-4 (methyl 2-(adamantan-1-yl)aminoacetate)

• Product Name: methyl 2-(adamantan-1-yl)aminoacetate
• CAS No: 88459-37-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 4290713
• PubChem ID: 22080502
• Update Time: 2025-05-20

methyl 2-(adamantan-1-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-tricyclo[3.3.1.13,7]dec-1-yl-, methyl ester
• methyl 2-(adamantan-1-yl)aminoacetate
• SCHEMBL7438003
• CS-0458463
• 88459-37-4
• methyl 2-[(adamantan-1-yl)amino]acetate
• Methyl adamantan-1-ylglycinate
• EN300-1070253
• AKOS000251439

• Inchi： 1S/C13H21NO2/c1-16-12(15)8-14-13-5-9-2-10(6-13)4-11(3-9)7-13/h9-11,14H,2-8H2,1H3
• InChI Key： QYJIBYWUUPOWGY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 223.157228913Da
• Monoisotopic Mass: 223.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(adamantan-1-yl)aminoacetate

Methyl 2-(Adamantan-1-yl)Aminoacetate (CAS No. 88459-37-4): A Comprehensive Overview

Methyl 2-(adamantan-1-yl)aminoacetate (CAS No. 88459-37-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the synthesis of novel therapeutic agents and biochemical studies.

The molecular structure of methyl 2-(adamantan-1-yl)aminoacetate consists of an adamantan-1-yl group attached to an aminoacetate moiety. The adamantan-1-yl group, known for its exceptional stability and rigidity, contributes to the overall robustness of the compound. This structural characteristic is particularly advantageous in drug design, as it can enhance the metabolic stability and binding affinity of potential drug candidates.

In recent years, there has been a growing interest in the use of adamantane derivatives in medicinal chemistry due to their favorable pharmacokinetic properties. The incorporation of the adamantan-1-yl group into bioactive molecules has been shown to improve their solubility, bioavailability, and resistance to enzymatic degradation. These attributes make methyl 2-(adamantan-1-yl)aminoacetate a compelling intermediate in the synthesis of small-molecule drugs targeting various diseases.

One of the most notable applications of methyl 2-(adamantan-1-yl)aminoacetate is in the development of protease inhibitors. Proteases are enzymes that play a crucial role in numerous biological processes, including signal transduction, DNA replication, and protein degradation. Inhibiting these enzymes has been a successful strategy in treating conditions such as cancer, HIV/AIDS, and inflammation. The rigid adamantane core in methyl 2-(adamantan-1-yl)aminoacetate provides a stable scaffold that can be modified to interact with specific protease active sites, leading to the development of highly effective inhibitors.

Furthermore, research has demonstrated the potential of methyl 2-(adamantan-1-yl)aminoacetate in the field of neurology. The compound has been investigated for its ability to cross the blood-brain barrier, a critical requirement for therapeutic agents targeting central nervous system disorders. Studies have shown that adamantane derivatives can enhance neuronal survival and protect against neurodegenerative diseases by modulating key signaling pathways involved in brain health.

The synthesis of methyl 2-(adamantan-1-yl)aminoacetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and stereoselective transformations have been particularly useful in constructing the complex framework of this compound.

The pharmacological properties of methyl 2-(adamantan-1-yl)aminoacetate have been extensively studied in preclinical models. These studies have revealed its potential as a lead compound for further drug development. For instance, derivatives of this compound have shown efficacy in inhibiting tumor growth by disrupting key signaling pathways involved in cancer progression. Additionally, preliminary evidence suggests that it may have anti-inflammatory effects by modulating immune responses.

In conclusion, methyl 2-(adamantan-1-yl)aminoacetate (CAS No. 88459-37-4) is a versatile and highly promising compound with significant applications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.